Cas no 5735-83-1 (Butanedioic acid, (phosphonooxy)-)

• Product Name: Butanedioic acid, (phosphonooxy)-
• CAS No: 5735-83-1
• MF: C₄H₇O₈P
• MW: 214.067342996597
• CID: 345626
• PubChem ID: 11593720
• Update Time: 2025-04-19

Butanedioic acid, (phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (phosphonooxy)-
• 2-phosphonooxybutanedioic acid
• DTXSID10469129
• SCHEMBL8530645
• 5735-83-1

• Inchi： 1S/C4H7O8P/c5-3(6)1-2(4(7)8)12-13(9,10)11/h2H,1H2,(H,5,6)(H,7,8)(H2,9,10,11)
• InChI Key： GWTXMJGSNKSXJW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 213.98781
• Monoisotopic Mass: 213.98785418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.36
• LogP: -0.97640